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Compound of Interest

Compound Name: BE 24566B

Cat. No.: B1240703

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of BE-24566B, a polyketide fungal
metabolite with significant biological activities. This document consolidates available data on its
chemical structure, quantitative biological data, and the experimental methodologies used for
its characterization.

Chemical Structure and Properties

BE-24566B is an anthraquinone derivative, a class of polyketide natural products known for
their diverse biological activities. Its chemical structure is characterized by a complex, fused
ring system.

Chemical Formula: C27H2407
Molecular Weight: 460.48 g/mol
Chemical Structure:

Caption: Endothelin signaling pathway and the inhibitory action of BE-24566B.

Experimental Workflow for ICso Determination

The following diagram illustrates a typical workflow for determining the ICso of an endothelin
receptor antagonist.
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Caption: Workflow for determining the ICso of an endothelin receptor antagonist.
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Fungal Metabolite]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1240703#what-is-the-chemical-structure-of-be-
24566b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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